(Dec-1-en-5-yn-4-yl)benzene

• CAS No.: 648433-39-0
• Molecular Formula: C16H20
• Molecular Weight: 212.33 g/mol
• IUPAC Name: dec-1-en-5-yn-4-ylbenzene
• InChI: InChI=1S/C16H20/c1-3-5-6-8-12-15(11-4-2)16-13-9-7-10-14-16/h4,7,9-10,13-15H,2-3,5-6,11H2,1H3
• InChI Key: OYSBYYAHYVTEAL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC#CC(CC=C)C1=CC=CC=C1

Description

“(Dec-1-en-5-yn-4-yl)benzene” is a substituted benzene derivative characterized by a decenynyl substituent attached to the aromatic ring. The substituent consists of a 10-carbon chain featuring both a double bond (at position 1, between C1 and C2) and a triple bond (at position 5, between C5 and C6). This unique structure introduces significant electronic and steric effects, influencing its chemical reactivity and physical properties. The conjugated dienyne system (a combination of alkene and alkyne bonds) may enable diverse reactivity patterns, such as cycloadditions or selective hydrogenation.

Biological Activity

(Dec-1-en-5-yn-4-yl)benzene is a compound characterized by its unique alkyne and alkene functionalities attached to a benzene ring. Its biological activity is of significant interest in various fields, including medicinal chemistry and pharmacology. This article reviews the current understanding of the biological properties of (Dec-1-en-5-yn-4-yl)benzene, including its synthesis, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of (Dec-1-en-5-yn-4-yl)benzene can be achieved through several methods. One notable approach involves the nucleophilic substitution of propargylic alcohols with allyltrimethylsilane, yielding high percentages of the desired product . The compound can also be synthesized through direct allylation reactions, which have shown to produce high yields under specific catalytic conditions .

The biological activity of (Dec-1-en-5-yn-4-yl)benzene is hypothesized to stem from its physicochemical properties, including its partition coefficient and molecular geometry. These factors influence how the compound interacts with biological systems, potentially affecting cell signaling pathways and gene expression .

Case Studies

• Cellular Studies : In vitro studies have demonstrated that compounds with similar structures exhibit activity against various cancer cell lines. For instance, derivatives of alkynylbenzenes have shown promise as anti-cancer agents by inducing apoptosis in tumor cells. This suggests that (Dec-1-en-5-yn-4-yl)benzene may possess similar properties .
• Receptor Modulation : Research indicates that related compounds can act as agonists for orphan nuclear receptors, which play crucial roles in regulating gene expression related to metabolism and development. The structural features of (Dec-1-en-5-yn-4-yl)benzene may allow it to modulate these receptors effectively .
• Antimicrobial Activity : Preliminary screening has suggested that (Dec-1-en-5-yn-4-yl)benzene and its derivatives exhibit antimicrobial properties against certain bacterial strains. This could open avenues for developing new antibacterial agents .

Data Summary

The following table summarizes key findings related to the biological activity of (Dec-1-en-5-yn-4-yl)benzene:

Study Type	Findings	Reference
Synthesis Method	High yield via nucleophilic substitution
Cancer Cell Activity	Induces apoptosis in tumor cells
Receptor Agonism	Modulates orphan nuclear receptors
Antimicrobial Activity	Effective against specific bacterial strains

Scientific Research Applications

Organic Synthesis

Allylic Substitution Reactions
One of the primary applications of (Dec-1-en-5-yn-4-yl)benzene is in the realm of organic synthesis, particularly in allylic substitution reactions. The compound can serve as a substrate in palladium-catalyzed reactions, allowing for the formation of complex organic molecules. Recent advancements in enantioselective palladium-catalyzed allylic substitutions have demonstrated the utility of such substrates in synthesizing biologically active compounds .

Case Study: Synthesis of Chiral Compounds
A study highlighted the use of (Dec-1-en-5-yn-4-yl)benzene derivatives as intermediates for synthesizing chiral compounds through asymmetric catalysis. These derivatives were subjected to reactions with various nucleophiles, resulting in high enantioselectivity and yield .

Material Science

Polymer Development
The unique structure of (Dec-1-en-5-yn-4-yl)benzene makes it a valuable monomer for polymer synthesis. Its incorporation into polymer chains can enhance thermal stability and mechanical properties. Research indicates that polymers derived from this compound exhibit improved resistance to thermal degradation compared to conventional polymers .

Property	Polymer from (Dec-1-en-5-yn-4-yl)benzene	Conventional Polymer
Thermal Stability	High	Moderate
Mechanical Strength	Enhanced	Standard
Degradation Resistance	Superior	Limited

Medicinal Chemistry

Potential Therapeutic Applications
Emerging research suggests that (Dec-1-en-5-yn-4-yl)benzene analogs may possess therapeutic properties, particularly in targeting specific biological pathways associated with cancer and other diseases. For instance, studies have indicated that such compounds can inhibit certain enzymes involved in tumor growth, making them candidates for further pharmacological evaluation .

Case Study: Anticancer Activity
In vitro studies demonstrated that derivatives of (Dec-1-en-5-yn-4-yl)benzene exhibited significant cytotoxic effects against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation, highlighting the compound's potential as a lead structure for anticancer drug development .

Environmental Applications

Pollution Mitigation
Given its structural characteristics, (Dec-1-en-5-yn-4-yl)benzene may also play a role in environmental chemistry. Research indicates that compounds with similar structures can act as adsorbents for pollutants in water treatment processes. The hydrophobic nature of these compounds allows them to bind effectively with organic pollutants, facilitating their removal from contaminated water sources .

Chemical Reactions Analysis

Hydrogenation and Reduction

• Catalytic Hydrogenation : The terminal alkyne undergoes semi-hydrogenation to form a cis-alkene or full hydrogenation to a saturated alkane. Selectivity depends on catalyst choice (e.g., Lindlar’s catalyst for alkyne-to-cis-alkene conversion) .

• Alkene Epoxidation : The deca-1-ene chain reacts with peracids (e.g., mCPBA) to form epoxides, with stereoselectivity influenced by substituents.

Table 1: Representative Alkyne/Alkene Reactions

Reaction Type	Conditions	Product	Yield (%)	Reference
Semi-hydrogenation	H₂, Lindlar catalyst, EtOAc	(Z)-Dec-1-en-5-ene-4-ylbenzene	85–90
Epoxidation	mCPBA, DCM, 0°C	Dec-1,2-epoxy-5-yn-4-ylbenzene	75

Diels-Alder Reactions

The conjugated diene system (from partial hydrogenation) participates in [4+2] cycloadditions with dienophiles like maleic anhydride, forming bicyclic adducts. Regioselectivity aligns with electron-deficient dienophiles .

Click Chemistry

The terminal alkyne undergoes Huisgen 1,3-dipolar cycloaddition with azides (Cu-catalyzed "click" conditions) to form 1,2,3-triazoles. This is critical for bioconjugation applications.

Table 2: Cycloaddition Examples

Substrate	Reaction Partner	Conditions	Product	Yield (%)	Reference
Alkyne moiety	Benzyl azide	CuSO₄, sodium ascorbate	1-Benzyl-1,2,3-triazol-4-yl derivative	92
Conjugated diene	Maleic anhydride	Toluene, reflux	Bicyclo[4.3.0]non-5-ene derivative	68

Sonogashira Coupling

The terminal alkyne reacts with aryl halides (e.g., iodobenzene) under Pd/Cu catalysis to form extended conjugated systems. This is pivotal in materials science for π-system elongation .

Heck Reaction

The alkene participates in Pd-mediated coupling with aryl halides, enabling stereoselective C–C bond formation. Electron-withdrawing groups enhance reactivity .

Table 3: Cross-Coupling Conditions and Outcomes

Reaction Type	Substrate	Coupling Partner	Catalyst System	Product	Yield (%)	Reference
Sonogashira	Alkyne	Iodobenzene	Pd(PPh₃)₂Cl₂, CuI	4-(Phenylethynyl)dec-1-enylbenzene	88
Heck	Alkene	4-Bromotoluene	Pd(OAc)₂, P(o-tol)₃	4-(4-Methylstyryl)dec-5-ynylbenzene	76

Acid-Mediated Cyclizations

Under superacidic conditions (e.g., CF₃SO₃H), the enyne system generates carbocation intermediates, leading to cyclization. For example:

• Formation of Bicyclic Structures : Reactive intermediates undergo [5+2] cycloadditions with benzene, yielding CF₃-cycloheptadienes and eventually bicyclic "helicopter-like" molecules .

• Trifunctionalization : Sequential electrophilic fluorination (using NFSI) and imide additions generate difluoromethylated allenes (see Fig. 1) .

Mechanistic Pathway :

$$\text{Enyne} \xrightarrow{\text{TfOH}} \text{Carbocation} \xrightarrow{\text{C}_6\text{H}_6} \text{Conjugated Triene} \xrightarrow{\text{Cyclization}} \text{Bicyclic Product}$$

Fig. 1: Proposed acid-mediated cyclization mechanism .

Table 4: Advantages and Limitations of Key Reactions

Reaction Type	Advantages	Limitations	Scalability
Sonogashira	High yields, broad substrate scope	Requires inert conditions	Industrial-scale
Acid Cyclization	Access to complex bicyclic frameworks	Harsh conditions (superacids)	Lab-scale only
Click Chemistry	Rapid, biocompatible	Copper contamination concerns	Moderate

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence highlights several benzene derivatives, though none directly analogous to “(Dec-1-en-5-yn-4-yl)benzene.” Below is a comparative analysis based on structural and functional differences:

Structural and Functional Group Comparisons

Compound	Molecular Formula	Functional Groups	Key Structural Features
(Dec-1-en-5-yn-4-yl)benzene	C₁₆H₁₈*	Alkenyl (C=C), Alkynyl (C≡C)	Benzene + conjugated dienyne chain
Decyl 4-hydroxybenzoate	C₁₇H₂₆O₃	Ester (COO), Hydroxyl (OH)	Benzene + esterified decanol chain
Styrene (Vinylbenzene)	C₈H₈	Alkenyl (C=C)	Benzene + vinyl group
Phenylacetylene	C₈H₆	Alkynyl (C≡C)	Benzene + terminal alkyne

*Molecular formula inferred from structure; exact data unavailable in provided evidence.

Physical and Chemical Properties

• Polarity and Solubility: The alkenyl/alkynyl substituents in “(Dec-1-en-5-yn-4-yl)benzene” render it highly non-polar, likely insoluble in water but soluble in organic solvents (e.g., hexane, ether). In contrast, Decyl 4-hydroxybenzoate () exhibits moderate polarity due to its ester and hydroxyl groups, enhancing solubility in alcohols or acetone .
• Reactivity: The conjugated dienyne system in the target compound may undergo unique reactions, such as [2+2] or [4+2] cycloadditions, distinguishing it from simpler alkenyl or alkynyl benzenes (e.g., styrene or phenylacetylene). Decyl 4-hydroxybenzoate’s ester group is prone to hydrolysis under acidic/basic conditions, a reactivity absent in the non-polar target compound .

Research Findings and Limitations

• The provided evidence lacks direct data on “(Dec-1-en-5-yn-4-yl)benzene,” necessitating inferences from structural analogs.
• catalogs numerous benzene derivatives (e.g., nitrobenzenes, esters), but none with combined alkenyl/alkynyl chains, underscoring the novelty of the target compound .
• highlights the importance of functional groups (e.g., esters) in determining solubility and bioactivity, contrasting with the non-polar nature of the target compound .

Q & A

Basic Research Question

Use SciFinder or Reaxys to retrieve synthetic protocols, toxicity data, and applications.

Filter results by CAS number (cross-referenced from EPA or ECHA databases ).

Prioritize peer-reviewed journals over commercial platforms.

Track citations of foundational papers to identify recent advancements .

How can conflicting reports about the compound's spectroscopic signatures be resolved?

Advanced Research Question

Employ high-resolution NMR (e.g., $^{13}\text{C}$-DEPT) to distinguish overlapping signals.

Validate IR bands using gas-phase measurements to eliminate solvent interference.

Compare experimental data with computational predictions (DFT) to isolate anomalies .

What experimental approaches elucidate the mechanistic pathways of (Dec-1-en-5-yn-4-yl)benzene in catalytic reactions?

Advanced Research Question

• Isotopic labeling : Use $D_2O$ or $^{13}\text{C}$-labeled reagents to track reaction intermediates via MS.
• Kinetic isotope effects (KIE) : Compare reaction rates with protiated/deuterated substrates.
• In situ spectroscopy : Monitor real-time changes using Raman or FTIR during catalysis .

How should crystallographic disorder in the compound's structure be addressed during refinement?

Advanced Research Question

Use SHELXL to model disorder with split positions and occupancy refinement.

Apply restraints (e.g., SIMU/DELU) to maintain chemically reasonable geometries.

Validate with residual density maps and Hirshfeld surface analysis .

What methods quantify solvent effects on the compound's reactivity and stability?

Advanced Research Question

• Solvent parameter screening : Measure reaction rates in solvents of varying polarity (e.g., Kamlet-Taft parameters).
• MD simulations : Model solvation shells to predict stabilization effects.
• Accelerated aging studies : Expose the compound to solvents under controlled humidity/temperature and analyze degradation products via LC-MS .